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Compound of Interest

Compound Name: DB04760

Cat. No.: B15576644

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and data for the preparation of stock solutions of
DB04760, a potent and highly selective, non-zinc-chelating MMP-13 inhibitor. Adherence to
these guidelines is crucial for ensuring the stability, and efficacy of the compound in
downstream applications.

Quantitative Data Summary

For ease of reference and experimental planning, the following table summarizes the key
guantitative data for DB04760.
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Parameter Value Source
Molecular Weight 410.42 g/mol [1112]
Appearance Light yellow to yellow solid [1]

CAS Number 544678-85-5 [1][2]
Chemical Formula C22H20F2N402 [1112]

In Vitro Solubility

100 mg/mL in DMSO (243.65
mM)

[1]2]

In Vivo Solubility

= 2.5 mg/mL in 10% DMSO +

90% corn oil

[2]

Storage of Solid

-20°C for 3 years; 4°C for 2

years

[1](2]

Storage of Stock Solution

-80°C for 2 years; -20°C for 1

year

[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DB04760 Stock

Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of DB04760 in Dimethyl

Sulfoxide (DMSQ), a common solvent for in vitro studies.

Materials:

DB04760 powder

Calibrated analytical balance

Vortex mixer

Anhydrous/molecular sieve-dried DMSO

Sterile, amber, or foil-wrapped microcentrifuge tubes
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e Ultrasonic bath
Procedure:

e Pre-weighing Preparation: Allow the vial of DB04760 powder to equilibrate to room
temperature for at least 15-20 minutes before opening to minimize condensation.

e Weighing: On a calibrated analytical balance, carefully weigh out the desired amount of
DB04760 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.10
mg of DB04760 (Molecular Weight = 410.42 g/mol ).

e Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the DB04760
powder. To prepare a 10 mM stock solution with 4.10 mg of the compound, add 1 mL of
DMSO.

o Vortex the solution vigorously for 1-2 minutes to aid dissolution.

o If the compound is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minutes.

[1][2]

 Aliquotting: Once the DB04760 is completely dissolved, dispense the stock solution into
smaller, single-use aliquots in sterile, amber, or foil-wrapped microcentrifuge tubes. This will
prevent repeated freeze-thaw cycles which can degrade the compound.[1]

o Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]
When ready to use, thaw a single aliquot and use it immediately. It is recommended to
prepare fresh working solutions from the stock for each experiment.

Visualizations
Experimental Workflow: DB04760 Stock Solution
Preparation

The following diagram illustrates the sequential steps for the preparation of a DB04760 stock
solution.
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Workflow for DB04760 Stock Solution Preparation

Preparation

Equilibrate DB04760
to Room Temperature

l

Weigh DB04760 Powder

Dissglution

Add Anhydrous DMSO

;

Vortex to Mix

A

Check for
complete dissolution

UItrasoniCate®

Completely Dissolved

Stoljage
v

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: A flowchart detailing the key steps for preparing a DB04760 stock solution.
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Signaling Pathway: Inhibition of MMP-13

This diagram depicts a simplified representation of the role of Matrix Metalloproteinase-13
(MMP-13) in extracellular matrix (ECM) degradation and how DB04760 acts as an inhibitor.

Simplified Signaling Pathway of MMP-13 Inhibition by DB04760

Extracellular Matrix Inhibition

Extracellular Matrix DB04760
(e.g., Collagen) (MMP-13 Inhibitor)

ECM Degradation

Click to download full resolution via product page

Caption: DB04760 inhibits MMP-13, preventing extracellular matrix degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for DB04760 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576644#preparing-db04760-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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